4-Benzylsulfonylpiperazin-2-one

• IUPAC Name: 4-benzylsulfonylpiperazin-2-one
• InChI: InChI=1S/C11H14N2O3S/c14-11-8-13(7-6-12-11)17(15,16)9-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,12,14)
• InChI Key: QLBWMTDNJSUUBD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)S(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol

Description

4-Benzylsulfonylpiperazin-2-one (BSP) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. BSP is a piperazine derivative that is structurally similar to other compounds used in the pharmaceutical industry. BSP has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

4-Benzylsulfonylpiperazin-2-one has been extensively studied for its potential applications in scientific research. 4-Benzylsulfonylpiperazin-2-one has been shown to have anti-inflammatory, anticonvulsant, and antitumor properties. 4-Benzylsulfonylpiperazin-2-one has also been studied for its potential use as a drug delivery system. 4-Benzylsulfonylpiperazin-2-one can be conjugated with various drugs and peptides to improve their solubility and bioavailability. 4-Benzylsulfonylpiperazin-2-one can also be used as a scaffold for the development of new drugs and compounds.

Mechanism of Action

The mechanism of action of 4-Benzylsulfonylpiperazin-2-one is not fully understood. However, it is believed that 4-Benzylsulfonylpiperazin-2-one exerts its effects by modulating various signaling pathways and enzymes. 4-Benzylsulfonylpiperazin-2-one has been shown to inhibit the activity of COX-2, an enzyme involved in the production of prostaglandins. 4-Benzylsulfonylpiperazin-2-one has also been shown to inhibit the activity of MMP-9, an enzyme involved in the degradation of extracellular matrix proteins. 4-Benzylsulfonylpiperazin-2-one has also been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
4-Benzylsulfonylpiperazin-2-one has been shown to have various biochemical and physiological effects. 4-Benzylsulfonylpiperazin-2-one has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. 4-Benzylsulfonylpiperazin-2-one has also been shown to reduce the expression of iNOS, an enzyme involved in the production of nitric oxide. 4-Benzylsulfonylpiperazin-2-one has also been shown to increase the expression of antioxidant enzymes, such as SOD and CAT. 4-Benzylsulfonylpiperazin-2-one has also been shown to inhibit the proliferation and migration of cancer cells.

Advantages and Limitations for Lab Experiments

4-Benzylsulfonylpiperazin-2-one has several advantages for use in lab experiments. 4-Benzylsulfonylpiperazin-2-one is easy to synthesize and purify, and its purity can be determined using various analytical techniques. 4-Benzylsulfonylpiperazin-2-one is also stable under various conditions, making it suitable for long-term storage. However, 4-Benzylsulfonylpiperazin-2-one has some limitations for use in lab experiments. 4-Benzylsulfonylpiperazin-2-one has low solubility in water, which can limit its use in aqueous solutions. 4-Benzylsulfonylpiperazin-2-one also has limited bioavailability, which can limit its use in in vivo experiments.

Future Directions

There are several future directions for the study of 4-Benzylsulfonylpiperazin-2-one. One direction is the development of 4-Benzylsulfonylpiperazin-2-one-based drug delivery systems. 4-Benzylsulfonylpiperazin-2-one can be conjugated with various drugs and peptides to improve their solubility and bioavailability. Another direction is the development of 4-Benzylsulfonylpiperazin-2-one-based scaffolds for the development of new drugs and compounds. 4-Benzylsulfonylpiperazin-2-one can be modified to improve its binding affinity and selectivity for specific targets. Another direction is the study of 4-Benzylsulfonylpiperazin-2-one in combination with other compounds and drugs. 4-Benzylsulfonylpiperazin-2-one can be used in combination with other compounds to enhance their efficacy and reduce their toxicity.

Synthesis Methods

4-Benzylsulfonylpiperazin-2-one can be synthesized using various methods, including the reaction of piperazine with benzene sulfonyl chloride in the presence of a base. Another method involves the reaction of piperazine with benzyl isocyanate, followed by the reaction with sodium sulfite. The yield of 4-Benzylsulfonylpiperazin-2-one can be improved by using different solvents and reaction conditions. The purity of 4-Benzylsulfonylpiperazin-2-one can be determined using various analytical techniques, including NMR, IR, and HPLC.